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Introduction

Tbaj-876 is a next-generation diarylquinoline, an analogue of bedaquiline, with potent
antimycobacterial activity against Mycobacterium tuberculosis. It exhibits a more potent in vitro
profile and an improved safety profile compared to its predecessor.[1][2] This document
provides detailed application notes and experimental protocols for the use of Thaj-876 in M.
tuberculosis research, facilitating its evaluation as a potential candidate for tuberculosis
treatment regimens.

Mechanism of Action

Thaj-876 targets the F1Fo-ATP synthase, a crucial enzyme for energy metabolism in M.
tuberculosis.[3][4][5] Specifically, it inhibits the function of both the c-subunit and the e-subunit
of the ATP synthase. This dual-subunit targeting effectively blocks ATP synthesis, leading to
bacterial cell death. The mechanism is similar to that of bedaquiline; however, Thaj-876 has
demonstrated greater potency.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Thaj-876 and a general workflow
for its in vitro evaluation.
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Caption: Mechanism of action of Tbaj-876 on M. tuberculosis F1Fo-ATP synthase.
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In Vitro Evaluation Workflow
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Caption: General experimental workflow for in vitro evaluation of Thaj-876.
Quantitative Data Summary
The following tables summarize the in vitro activity of Thaj-876 against M. tuberculosis.

Table 1: Minimum Inhibitory Concentration (MIC) of Tbhaj-876 against M. tuberculosis

Strain MIC (pg/mL) MIC (nM) Method Reference
H37Rv 0.004 125 Not Specified [5]
H37Rv Not Specified 125 Not Specified [5]
Beijing VN 2002- - ) -
0.004 Not Specified Agar Proportion Not Specified
1585
H37Rv (Rv0678 B B B
Not Specified Not Specified Not Specified [2]
mutant)

Table 2: In Vitro Bactericidal Activity of Thaj-876 against M. tuberculosis H37Rv
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Concentration (x . Log10 CFU/mL
Exposure Time . Reference
MIC) Reduction
3 21 days ~2 [5]
30 21 days ~4 [5]
300 21 days ~5 [5]

Table 3: Inhibition of ATP Synthesis by Tbaj-876

Mycobacterial
Parameter Value ) Reference
Species

IC50 ~30 nM M. smegmatis (IMVs) [6]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Agar Proportion Method

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.
[71[8][9][10]

Materials:

M. tuberculosis isolate (e.g., H37Rv)

Middlebrook 7H10 agar base

Oleic acid-albumin-dextrose-catalase (OADC) enrichment

Tbaj-876 stock solution (in DMSO)

Sterile saline with 0.05% Tween 80

Sterile glass beads
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o Petri dishes (quadrant plates or standard)

e McFarland 1.0 turbidity standard

Procedure:

e Media Preparation:
o Prepare Middlebrook 7H10 agar according to the manufacturer's instructions.
o Autoclave and cool to 48-50°C.
o Aseptically add OADC enrichment.

o Prepare serial dilutions of Thaj-876 in DMSO and add to the molten agar to achieve final
concentrations ranging from 0.0005 to 0.064 ug/mL. Also, prepare a drug-free control
plate.

o Dispense the agar into Petri dishes.
e Inoculum Preparation:

o Harvest a fresh culture of M. tuberculosis from solid media.

o Transfer colonies to a tube with sterile saline-Tween 80 and glass beads.

o Vortex for 1-2 minutes to create a uniform suspension.

o Allow large particles to settle for 30 minutes.

o Adjust the turbidity of the supernatant to match a McFarland 1.0 standard.

o Prepare 1072 and 10~* dilutions of the standardized suspension in sterile saline-Tween 80.
e Inoculation and Incubation:

o Inoculate each quadrant or plate (drug-containing and drug-free) with 100 pL of the 102
and 104 dilutions.
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o Allow the inoculum to dry completely before inverting the plates.

o Incubate at 37°C in a 5% CO:z atmosphere for 3-4 weeks.

e Result Interpretation:

o Count the number of colonies on the drug-free control plates from the 10~# dilution (should
be between 50 and 200 colonies for a valid test).

o The MIC is the lowest concentration of Thaj-876 that inhibits more than 99% of the
bacterial population compared to the drug-free control.

Time-Kill Kinetics Assay

This protocol determines the bactericidal or bacteriostatic activity of Thaj-876 over time.[11][12]

Materials:

M. tuberculosis isolate (e.g., H37Rv)

Middlebrook 7H9 broth with OADC enrichment and 0.05% Tween 80

Tbhaj-876 stock solution

Sterile culture tubes or flasks

Middlebrook 7H10 agar plates

Procedure:

 Inoculum Preparation:

o Grow M. tuberculosis in 7H9 broth to mid-log phase (ODsoo of 0.4-0.6).

o Dilute the culture in fresh 7H9 broth to a final concentration of approximately 1-5 x 10°
CFU/mL.

e Assay Setup:
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o Prepare culture tubes with 7H9 broth containing Tbaj-876 at concentrations corresponding
to Ox (growth control), 1x, 4x, 10x, and 30x the predetermined MIC.

o Inoculate each tube with the prepared bacterial suspension.

e Incubation and Sampling:
o Incubate the cultures at 37°C with shaking.

o At specified time points (e.g., 0, 1, 3, 7, 14, and 21 days), withdraw an aliquot from each
culture.

o Prepare serial 10-fold dilutions of each aliquot in sterile saline-Tween 80.
e CFU Enumeration:

o Plate 100 pL of appropriate dilutions onto Middlebrook 7H10 agar plates.

o Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

o Count the colonies and calculate the CFU/mL for each time point and concentration.
o Data Analysis:

o Plot the logio CFU/mL versus time for each concentration of Thaj-876.

o A =3-logio decrease in CFU/mL from the initial inoculum is considered bactericidal.

Checkerboard Assay for Drug Interaction

This assay is used to evaluate the interaction (synergistic, additive, indifferent, or antagonistic)
between Thaj-876 and another antimicrobial agent.[3][13][14][15][16][17]

Materials:
e M. tuberculosis isolate

o Middlebrook 7H9 broth with OADC enrichment
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Tbhaj-876 stock solution

Stock solution of the second antimicrobial agent

Sterile 96-well microtiter plates

Resazurin solution (optional, for viability readout)

Procedure:

e Plate Setup:

o In a 96-well plate, create a two-dimensional gradient of the two drugs.
o Serially dilute Tbaj-876 horizontally across the plate.

o Serially dilute the second drug vertically down the plate.

o The final plate should contain wells with each drug alone in a range of concentrations, as
well as all possible combinations.

o Include a drug-free growth control well.
e Inoculum Preparation and Inoculation:

o Prepare an M. tuberculosis inoculum as described for the time-kill assay, adjusted to a
final concentration of approximately 5 x 10> CFU/mL in 7H9 broth.

o Add the inoculum to all wells of the checkerboard plate.
e Incubation and Reading:
o Seal the plate and incubate at 37°C for 7-14 days.

o Determine the MIC of each drug alone and in combination by visual inspection for turbidity
or by adding a viability indicator like resazurin (blue to pink color change indicates growth).

o Data Analysis:
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o Calculate the Fractional Inhibitory Concentration (FIC) for each drug:
» FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
» FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

o Calculate the FIC Index (FICI) by summing the individual FICs: FICI = FIC of Drug A + FIC
of Drug B.

o Interpret the results:
= FICI £0.5: Synergy
» 0.5 < FICI < 4.0: Additive/Indifference

» FICI > 4.0: Antagonism

ATP Synthesis Inhibition Assay in Inverted Membrane
Vesicles (IMVs)

This assay directly measures the inhibitory effect of Thaj-876 on the ATP synthase activity.[4][6]
[18][19][20]

Materials:

¢ Inverted membrane vesicles (IMVs) from M. smegmatis or M. bovis BCG

e Thaj-876 stock solution

o Reaction buffer (e.g., 50 mM HEPES-KOH pH 7.5, 100 mM KCI, 5 mM MgCl2)
e ADP

e Succinate (as a respiratory substrate)

 Luciferin-luciferase ATP detection reagent

e Luminometer
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Procedure:
e IMV Preparation:

o Prepare IMVs from a culture of M. smegmatis or M. bovis BCG using standard methods

such as French press disruption followed by ultracentrifugation.
e Assay Setup:

o In a luminometer tube or a white 96-well plate, combine the reaction buffer, IMVs, ADP,

and the luciferin-luciferase reagent.

o Add varying concentrations of Tbhaj-876 to the reaction mixtures. Include a no-drug

control.
e |nitiation and Measurement:
o Initiate the ATP synthesis reaction by adding succinate.

o Immediately measure the luminescence over time. The rate of increase in luminescence is
proportional to the rate of ATP synthesis.

e Data Analysis:
o Determine the initial rate of ATP synthesis for each Thaj-876 concentration.

o Plot the percentage of inhibition of ATP synthesis against the log of the Thaj-876
concentration.

o Calculate the ICso value, which is the concentration of Thaj-876 that inhibits 50% of the
ATP synthase activity.

Safety Precautions

All work with M. tuberculosis must be conducted in a Biosafety Level 3 (BSL-3) laboratory by
trained personnel following appropriate safety protocols. Standard personal protective
equipment should be worn at all times. All materials and waste should be decontaminated

according to institutional guidelines.
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Conclusion

Tbaj-876 is a promising new antitubercular agent with a well-defined mechanism of action and
potent in vitro activity. The protocols provided in this document offer a framework for the
standardized evaluation of Tbhaj-876 and its analogues in a research setting, contributing to the
development of new and improved treatment regimens for tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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